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Compound of Interest

Compound Name: 1-Bromo-2-iodo-4-methylbenzene

Cat. No.: B1286887

Essential Safety and Handling Guide for 1-
Bromo-2-iodo-4-methylbenzene

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety and logistical information for handling 1-
Bromo-2-iodo-4-methylbenzene (CAS: 858841-53-9). The content herein is based on data for
structurally similar compounds due to the limited availability of a specific Safety Data Sheet
(SDS) for this exact chemical. It is imperative to obtain and review the official SDS from the
supplier before commencing any work.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-iodo-4-methylbenzene is anticipated to be a hazardous substance. Based on data
for similar halogenated aromatic compounds, it is likely to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3] Therefore, a stringent PPE protocol is
mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended PPE

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.

Skin

Chemical-resistant gloves
(e.g., Nitrile rubber, Viton®), a
chemically resistant lab coat or

apron, and closed-toe shoes.

Prevents skin contact, which

can lead to irritation or burns.

Respiratory

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with organic vapor cartridges is

required.

Minimizes inhalation of vapors,
which can cause respiratory

tract irritation.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties of a closely

related isomer, 1-Bromo-4-iodo-2-methylbenzene. These values should be considered as

estimates for 1-Bromo-2-iodo-4-methylbenzene.

Table 2: Physical and Chemical Properties (of 1-Bromo-4-iodo-2-methylbenzene)

Property

Value

Physical Form

Clear liquid

Color Slightly pale yellow to yellow[1]
Density 2.07 g/lcm3[4]

Boiling Point 148°C at 20 mmHg[4]

Flash Point 113.6 °C[4]

Storage Temperature

Room Temperature[1]
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Occupational Exposure Limits:

There are currently no established Permissible Exposure Limits (PEL) by OSHA for 1-Bromo-
2-iodo-4-methylbenzene.[5][6] For halogenated anesthetic gases, NIOSH has recommended
a ceiling limit of 2 ppm over one hour, but this is not directly applicable.[6][7] Therefore, it is
crucial to handle this compound in a manner that minimizes all potential exposure.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 1-Bromo-2-iodo-
4-methylbenzene.

1. Preparation:

o Consult the SDS: Before starting any work, obtain and thoroughly read the Safety Data
Sheet provided by the chemical supplier.

o Work Area Setup: Ensure a certified chemical fume hood is operational. The work area
should be clean and free of clutter.

o Assemble Materials: Place all necessary equipment, including the chemical container,
reaction vessels, and waste containers, inside the fume hood.

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.

2. Handling:

e Don PPE: Put on all required personal protective equipment as outlined in Table 1.

o Chemical Transfer: Carefully measure and transfer the required amount of the chemical
using appropriate tools such as glass pipettes or syringes to minimize the risk of spills.

o Perform Experiment: Conduct all experimental procedures within the chemical fume hood
with the sash at the lowest practical height.

3. Post-Experiment:

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with the chemical. Rinse with a suitable solvent (e.g., acetone) inside the fume hood,
collecting the rinsate as hazardous waste.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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Disposal Plan

Proper disposal of 1-Bromo-2-iodo-4-methylbenzene and associated waste is critical to
ensure environmental and personnel safety.

1. Waste Segregation:

o All waste containing 1-Bromo-2-iodo-4-methylbenzene must be classified as hazardous
waste.[8]
e Itis crucial to segregate halogenated organic waste from non-halogenated waste streams.[8]

2. Waste Collection:

e Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a
designated, properly labeled, and sealed hazardous waste container. The container must be
compatible with the chemical.

e Solid Waste: Dispose of any contaminated solid waste (e.g., gloves, weighing paper) in a
separate, clearly labeled hazardous waste container.

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste. For highly toxic chemicals, the first three rinses should be collected.[9]

3. Waste Disposal:

e Follow your institution's specific hazardous waste disposal procedures.
e Do not dispose of this chemical down the drain or in the regular trash.[9]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 1-Bromo-2-
iodo-4-methylbenzene.
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Workflow for Safe Handling of 1-Bromo-2-iodo-4-methylbenzene
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Caption: Workflow for handling 1-Bromo-2-iodo-4-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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